2-(methylsulfanyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}pyridine-3-carboxamide

• IUPAC Name: 2-methylsulfanyl-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C19H21N3O3S/c1-26-19-16(3-2-8-20-19)18(24)21-15-6-4-14(5-7-15)13-17(23)22-9-11-25-12-10-22/h2-8H,9-13H2,1H3,(H,21,24)
• InChI Key: XFJDSXWNXURVSB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)NC2=CC=C(C=C2)CC(=O)N3CCOCC3
• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol

Description

The compound “2-(methylsulfanyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}pyridine-3-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic heterocycle, and a morpholine ring, which is a common motif in pharmaceuticals. The compound also contains a carboxamide group, which is a functional group that is often involved in protein binding.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridine and morpholine rings, as well as the methylsulfanyl and carboxamide groups. These groups could potentially participate in a variety of chemical reactions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. For example, the morpholine ring could potentially undergo reactions at the nitrogen atom, while the pyridine ring could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group and the basic nitrogen atoms in the morpholine and pyridine rings could impact the compound’s solubility and acidity.

Scientific Research Applications

Analgesic Properties

2-Methylsulfanyl-1,4-dihydropyrimidine derivatives: were synthesized by alkylation of 1,2,3,4-tetrahydropyrimidines with methyl iodide in the presence of pyridine. . Notably, two specific derivatives exhibited maximum analgesic activity:

Additionally, other compounds showed good or moderate analgesic activity. .

a. Anticancer Research: Given the heterocyclic nature of 2-methylsulfanyl-1,4-dihydropyrimidines, exploring their potential as anticancer agents is promising. Researchers could investigate their effects on cancer cell lines, tumor growth inhibition, and apoptosis induction.

b. Anti-inflammatory Properties: Considering the involvement of COX-2 in inflammatory reactions, further studies could explore the compound’s anti-inflammatory potential. Inhibition of COX-2 suggests a role in managing inflammation-related conditions.

c. Neurological Disorders: Given the compound’s structural features, it might interact with neural receptors or pathways. Investigating its effects on neurodegenerative diseases or neurological disorders could yield valuable insights.

d. Antimicrobial Activity: Heterocyclic compounds often exhibit antimicrobial properties. Researchers could explore the compound’s efficacy against bacteria, fungi, or viruses.

e. Drug Delivery Systems: Leveraging the morpholinyl and carboxamide moieties, scientists might design drug delivery systems using this compound. Its solubility and stability could be advantageous.

f. Molecular Docking Studies: In silico molecular docking studies could predict potential binding sites and interactions with relevant protein targets, aiding drug discovery efforts.

Conclusion

2-(methylsulfanyl)-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}pyridine-3-carboxamide: holds promise across various scientific domains. Researchers should explore its multifaceted applications to unlock its full potential.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. If it shows promising activity in initial tests, it could be further optimized and studied in preclinical and clinical trials.